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Compound of Interest

Compound Name: Adenine dihydroiodide

Cat. No.: B15440383

An In-depth Technical Guide to Adenine
Hydriodide

For Researchers, Scientists, and Drug Development Professionals
Introduction

Adenine, a fundamental component of nucleic acids and a key molecule in cellular energy
transfer, is a purine nucleobase of profound interest in biochemical and pharmaceutical
research. While extensively studied, specific salt forms of adenine, such as adenine hydriodide,
are less commonly documented. This technical guide provides a comprehensive overview of
adenine hydriodide, including its chemical identity, molecular structure, and relevant
physicochemical properties. Due to the limited availability of data specific to adenine
hydriodide, this guide extrapolates information from adenine and its other salts, particularly
adenine hydrochloride, to provide a thorough resource for laboratory and development use.
The user's initial query for "adenine dihydroiodide" has been interpreted as referring to
adenine hydriodide (Adenine-Hl), as the former is not a standard chemical nomenclature.

Molecular Structure and Identification

Adenine hydriodide is the salt formed from the purine base adenine and hydroiodic acid.

CAS Number: 73663-96-4 Molecular Formula: CsHsNs-HI
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The molecular structure consists of the protonated adenine cation and the iodide anion. The
protonation typically occurs at one of the nitrogen atoms in the purine ring, enhancing its
solubility in aqueous solutions.

Physicochemical Properties

Quantitative data for adenine hydriodide is not widely available. The following table
summarizes the known properties of adenine, which are foundational to understanding the
characteristics of its salts.

Property Value
Molecular Weight 135.13 g/mol (Adenine)
Melting Point 360-365 °C (decomposes)[1][2][3]

0.103 g/100 mL at 25 °C (Adenine)[3]; Soluble
Solubility in Water in boiling water[1]; Salts are generally more

water-soluble.

Sparingly soluble in ethanol[1]; Insoluble in

Solubility in Organic Solvents ether and chloroform[1]; Soluble in DMSO and
DMF[4].
pKa 4.15 (secondary), 9.80 (primary)[3]

White to light yellow crystalline powder

Appearance ]
(Adenine)[3][4]

Experimental Protocols

Synthesis of Adenine Salts (General Protocol)

While a specific protocol for adenine hydriodide is not readily available, the synthesis of
adenine salts can be generalized from the synthesis of adenine hydrochloride. This typically
involves the reaction of adenine with the corresponding acid.

Objective: To synthesize an adenine salt (e.g., adenine hydriodide) from adenine.

Materials:
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Adenine

Hydroiodic acid (HI) (or other corresponding acid)
Deionized water

Ethanol

Magnetic stirrer and stir bar

Heating mantle or water bath

pH meter or pH paper

Filtration apparatus (e.g., Buchner funnel)

Drying oven

Procedure:

Dissolution: Suspend adenine in deionized water in a reaction vessel.

Acidification: Slowly add a stoichiometric amount of hydroiodic acid to the adenine
suspension while stirring continuously. The amount of acid can be adjusted to achieve the
desired salt form (mono- or di-salt, though monohydriodide is more common).

Heating: Gently heat the mixture to facilitate the dissolution of adenine and the reaction with
the acid. The temperature should be controlled to avoid decomposition.

pH Adjustment: Monitor the pH of the solution to ensure the reaction has gone to completion.
For a monohydriodide salt, the pH will be acidic.

Crystallization: Allow the solution to cool slowly to room temperature, followed by further
cooling in an ice bath to promote crystallization of the adenine hydriodide salt.

Isolation: Collect the crystals by vacuum filtration.
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e Washing: Wash the crystals with a small amount of cold ethanol to remove any unreacted
starting materials and impurities.

» Drying: Dry the purified crystals in a vacuum oven at a moderate temperature to remove
residual solvent.

Note: This is a generalized protocol and may require optimization for specific applications and
desired purity.

Logical Workflow for Adenine Salt Synthesis

The following diagram illustrates a generalized workflow for the synthesis and purification of
adenine salts.

Reaction in
Aqueous Solution

Heating & Stirring |—>| Cooling & Crystallization |—>

o Washing with
Filtration |—>| Cold Solvent

B Adenine Hydriodide
ving (Pure Crystals)

Hydroiodic Acid (HI)

Click to download full resolution via product page

Caption: Generalized workflow for adenine salt synthesis.

Applications in Research and Drug Development

Adenine and its derivatives are crucial in numerous biochemical processes and have significant
applications in drug development.

» Antiviral Agents: Adenine analogues are a cornerstone of antiviral therapy. By mimicking the
natural nucleoside, they can be incorporated into viral DNA or RNA, leading to chain
termination and inhibition of viral replication.

o Cancer Chemotherapy: Certain adenine derivatives act as antimetabolites, interfering with
the synthesis of nucleic acids in rapidly dividing cancer cells.
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o Cardiovascular Applications: Adenosine, a nucleoside formed from adenine and ribose, is
used clinically to treat supraventricular tachycardia due to its ability to cause transient heart
block in the AV node.[5]

o Metabolic Research: As a key component of ATP, NAD, and FAD, adenine is fundamental to
studying cellular metabolism and energy transfer pathways.[6]

The hydriodide salt of adenine can be a useful starting material for the synthesis of various
adenine derivatives, offering potential advantages in terms of solubility and reactivity in specific
organic solvents.

Conclusion

Adenine hydriodide, while not as extensively documented as adenine itself, represents an
important salt form for researchers and drug development professionals. Understanding its
properties, largely inferred from adenine and its other salts, is crucial for its effective use in
synthesis and biological studies. The provided technical information and generalized protocols
aim to equip scientists with the foundational knowledge required to work with this compound.
Further research into the specific properties and applications of adenine hydriodide is
warranted to fully explore its potential in the fields of medicinal chemistry and molecular
biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15440383#adenine-dihydroiodide-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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